10-Desmethoxycolchiside
Description
10-Desmethoxycolchiside is a naturally occurring alkaloid derivative and an impurity of Thiocolchicoside (T344385), a γ-aminobutyric acid (GABA) receptor antagonist clinically prescribed as a muscle relaxant with analgesic properties . Its molecular formula is C₂₆H₃₁NO₁₀, and it is classified under the "Biochemicals" group, available in highly purified grades (1 mg, 2.5 mg packaging) for research applications . Structurally, it lacks the methoxy group (-OCH₃) present in its parent compound Thiocolchicoside, which may influence its pharmacological activity and metabolic stability.
Properties
Molecular Formula |
C₂₆H₃₁NO₁₀ |
|---|---|
Molecular Weight |
517.53 |
Synonyms |
(S)-7-Amino-1,2-dimethoxy-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-6,7-dihydrobenzo[a]heptalen-9(5H)-one |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Structural Modifications : The absence of the methoxy group in 10-Desmethoxycolchiside reduces its molecular weight compared to Thiocolchicoside. The synthetic intermediate incorporates acetylated glucose units, enhancing solubility during synthesis .
Functional Impact : Thiocolchicoside’s therapeutic efficacy as a GABA antagonist is attributed to its thioether and methoxy groups, which are absent or modified in 10-Desmethoxycolchiside and its intermediate .
Stability and Handling Considerations
Hazardous decomposition products, such as nitrogen oxides (NOₓ) and hydrogen chloride (HCl), are reported during thermal degradation of colchicine derivatives .
Toxicological Profile
No comprehensive toxicity data exist for 10-Desmethoxycolchiside. However, Thiocolchicoside exhibits dose-dependent neurotoxicity and hepatotoxicity in preclinical models, likely due to its interaction with GABA receptors . The intermediate’s acetylated structure may reduce acute toxicity compared to the active drug.
Research and Industrial Relevance
10-Desmethoxycolchiside is primarily studied as an impurity in Thiocolchicoside manufacturing, requiring stringent quality control to minimize batch contamination . In contrast, the intermediate 10-Desmethoxy Tetrahyrocolchicoside β-D-Glucopyranosyl Tetraacetate is critical for scaling up Thiocolchicoside production, with optimized purity grades (≥95%) ensuring efficient synthesis .
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